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Compound of Interest

Compound Name: N-(2-Methylphenethyl)pivalamide
Cat. No.: B8658837

Get Quote

Introduction & Mechanistic Basis

N-(2-Methylphenethyl)pivalamide (N-2-MPEP) is a synthetic amide designed to resist rapid
enzymatic hydrolysis while retaining high affinity for hydrophobic binding pockets.

o The Pivaloyl "Shield": The tert-butyl group of the pivalamide moiety creates significant steric
bulk, protecting the amide bond from nucleophilic attack by proteases and amidases. This
property allows researchers to study non-covalent enzyme interactions without the
confounding factor of rapid substrate degradation.

e The Phenethyl Anchor: The 2-methylphenethyl group mimics the side chains of endogenous
neurotransmitters (e.g., dopamine, norepinephrine) and synthetic cooling agents (e.g., WS-3,
WS-23), directing the molecule toward TRP channels and monoamine-processing enzymes.

Key Applications:

e TRP Channel Pharmacology: Characterizing allosteric inhibition or activation of TRPM8 (cold
receptor) and TRPV1.
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» Metabolic Stability Profiling: Using the compound as a negative control for amide hydrolysis

assays.

» Enzyme Kinetics: Studying competitive inhibition in Nicotinamide N-methyltransferase
(NNMT) and Monoamine Oxidase (MAO) models.

Physicochemical Profile

Property Value | Description Relevance
Molecular Formula C14H21NO -
] Small molecule, CNS
Molecular Weight 219.33 g/mol
permeable
_ High membrane permeability;
LogP (Predicted) ~3.2-3.5

ideal for intracellular targets

DMSO (>50 mM), Ethanol (>25

Soluble in organic solvents;

Solubility M) requires dilution for aqueous
m
assays
- High (Sterically hindered Resistant to spontaneous
Stability

amide)

hydrolysis at pH 4-10

Protocol A: TRPM8 Channel Modulation Assay (Calcium

Flux)

Objective: To determine the ICso (antagonist mode) or ECso (agonist mode) of N-(2-

Methylphenethyl)pivalamide on TRPMS8 channels using a fluorescent calcium indicator.

Materials

e Cell Line: HEK293 stably expressing human TRPM8 (HEK-hTRPMS).

e Reagents: Fluo-4 AM (Ca?* indicator), Pluronic F-127, HBSS buffer (with Ca2*/Mg?*),
Menthol (agonist control), AMTB (antagonist control).

e Compound: N-(2-Methylphenethyl)pivalamide (10 mM stock in DMSO).
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Step-by-Step Methodology
e Cell Seeding:

o Seed HEK-hTRPMS8 cells in black-walled, clear-bottom 96-well plates at 30,000 cells/well.
o Incubate overnight at 37°C, 5% COs..
e Dye Loading:

o Prepare Loading Buffer: HBSS + 20 mM HEPES + 4 uM Fluo-4 AM + 0.04% Pluronic F-
127.

o Remove culture media and add 100 pL Loading Buffer per well.

o Incubate for 45 minutes at 37°C, then 15 minutes at room temperature (RT) to prevent dye
extrusion.

e Compound Preparation:

o Antagonist Mode: Prepare serial dilutions of N-(2-Methylphenethyl)pivalamide (0.1 nM
to 100 uM) in HBSS.

o Agonist Mode: Prepare Menthol (ECso concentration, ~100 puM) as the challenge trigger.
o Assay Execution (FLIPR/FlexStation):
o Baseline: Record fluorescence (Ex 494 nm / Em 516 nm) for 30 seconds.

o Addition 1 (Pre-incubation): Add 50 uL of test compound. Monitor for 5 minutes (checks for
agonism).

o Addition 2 (Challenge): Add 50 pL of Menthol (final conc. ECso). Record response for 120
seconds.

o Data Analysis:

o Calculate
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(Peak fluorescence minus baseline / Baseline).

o Fit data to a 4-parameter logistic equation to derive ICso.
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Caption: Signal transduction pathway for the Calcium Flux Assay. The compound modulates
the TRP channel, regulating calcium entry which is quantified via Fluo-4 fluorescence.

Protocol B: Microsomal Stability & Amidase Inhibition

Objective: To demonstrate the metabolic stability of the pivalamide scaffold and its potential to
inhibit amidase activity competitively.

Materials

e Enzyme Source: Pooled Human Liver Microsomes (HLM, 20 mg/mL).
o Cofactors: NADPH Regenerating System (for P450 activity).
o Substrate: Procainamide (positive control for amidase/acetyltransferase activity).

e Analysis: LC-MS/MS.

Step-by-Step Methodology

e Incubation Mix:
o Phosphate Buffer (100 mM, pH 7.4).
o HLM (final conc. 0.5 mg/mL).

o N-(2-Methylphenethyl)pivalamide (1 uM final).
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o Optional: Add specific enzyme inhibitor (e.g., BNPP for carboxylesterase) to dissect
pathways.

e Reaction Initiation:

o Pre-incubate at 37°C for 5 minutes.

o Add NADPH to initiate Phase | (oxidative) metabolism.

o Note: For pure amidase testing, omit NADPH and use liver cytosol or S9 fraction.
e Sampling:

o Aliquot 50 puL at T=0, 15, 30, 60, and 120 minutes.

o Quench immediately in 150 pL ice-cold Acetonitrile containing Internal Standard (1S).
e Analysis:

o Centrifuge (4000g, 20 min) to pellet protein.

o Analyze supernatant via LC-MS/MS (MRM mode).

o Monitor parent compound depletion and formation of hydroxylated metabolites (Phase I)
vs. hydrolysis products (Phase II).

¢ Validation Check:

o The pivaloyl group should render the amide bond highly resistant to hydrolysis compared
to a standard acetyl or propionyl amide.

o If the compound inhibits the degradation of a co-incubated substrate (e.g., Procainamide),
it acts as a competitive inhibitor.

Experimental Workflow Diagram
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Caption: Workflow for differentiating oxidative metabolism (CYP450) from hydrolytic stability
(Amidase) using liver microsomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenethyl-pivalamide-for-enzyme-inhibition-trp-channel-modulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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